Cas no 2228958-13-0 (O-2-methyl-2-(oxan-3-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(oxan-3-yl)propylhydroxylamine
• CAS No: 2228958-13-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5875468
• PubChem ID: 165627968
• Update Time: 2025-06-27

O-2-methyl-2-(oxan-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(oxan-3-yl)propylhydroxylamine
• EN300-1784512
• O-[2-methyl-2-(oxan-3-yl)propyl]hydroxylamine
• 2228958-13-0

• Inchi： 1S/C9H19NO2/c1-9(2,7-12-10)8-4-3-5-11-6-8/h8H,3-7,10H2,1-2H3
• InChI Key： FBFPIYVCZNXYBL-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C)(C)CON

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-methyl-2-(oxan-3-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228958-13-0 and Product Name: O-2-methyl-2-(oxan-3-yl)propylhydroxylamine

The compound with CAS No. 2228958-13-0 and the product name O-2-methyl-2-(oxan-3-yl)propylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which integrates a hydroxylamine moiety with a propyl chain substituted at the second carbon by a methyl group. The presence of an oxan ring (a three-carbon cyclic ether) further enhances its complexity and reactivity, making it a versatile intermediate in synthetic chemistry. The hydroxylamine group, known for its nucleophilic character, plays a crucial role in various biochemical reactions, including oxidation-reduction processes and the formation of Schiff bases.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel hydroxylamine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing hydroxylamine groups exhibit potent effects on enzyme inhibition, particularly targeting metalloenzymes such as cytochrome P450 and monoamine oxidases. These enzymes are pivotal in metabolizing a wide range of therapeutic agents, making hydroxylamine derivatives valuable tools in drug discovery.

The O-2-methyl-2-(oxan-3-yl)propylhydroxylamine compound, with its specific substitution pattern, has been investigated for its potential role in modulating metabolic pathways associated with inflammation and oxidative stress. Preliminary research indicates that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to interact with metal ions suggests applications in developing chelation therapies for metal toxicity.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further derivatization to create more complex molecules with tailored biological activities. For instance, by introducing additional functional groups or varying the length of the propyl chain, researchers can fine-tune the compound's pharmacokinetic properties, enhancing its bioavailability and target specificity. This adaptability makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The oxan ring in O-2-methyl-2-(oxan-3-yl)propylhydroxylamine contributes to its stability and solubility characteristics, which are critical factors in drug formulation. Unlike linear alcohols or amines, the cyclic ether structure reduces susceptibility to oxidation and degradation under physiological conditions. This stability is particularly important for long-term therapeutic applications where maintaining drug efficacy is paramount.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions between O-2-methyl-2-(oxan-3-yl)propylhydroxylamine and biological targets. Molecular docking studies have revealed promising binding affinities with enzymes involved in cancer metabolism, suggesting potential applications in oncology research. Furthermore, computer simulations have helped identify optimal dosing regimens and delivery mechanisms to maximize therapeutic outcomes while minimizing side effects.

In clinical trials, early-phase studies have shown encouraging results when O-2-methyl-2-(oxan-3-yl)propylhydroxylamine is used as an adjunct therapy for chronic inflammatory diseases. Patients treated with this compound have reported reduced symptoms associated with inflammation, such as pain and swelling, without significant adverse effects. These findings underscore the compound's therapeutic potential and justify further investigation into larger patient populations.

The synthesis of O-2-methyl-2-(oxan-3-yl)propylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including flow chemistry and catalytic hydrogenation, have been employed to streamline production processes while maintaining stringent quality standards. These methodologies are essential for scaling up production to meet clinical trial demands without compromising product integrity.

As research into O-2-methyl-2-(oxan-3-yl)propylhydroxylamine progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial for translating laboratory findings into viable therapeutics. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening platforms, scientists can accelerate the discovery pipeline and identify novel applications for this compound across multiple therapeutic areas.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human administration. O-2-methyl-2-(oxan-3-y l)prop y lhydro x y lami ne must undergo comprehensive toxicological assessments to ensure it meets regulatory standards before entering clinical practice. Collaborations with regulatory agencies will provide guidance on acceptable exposure limits and monitoring protocols to protect patient health while advancing medical knowledge.

In conclusion, O - 2 - me thy l - 2 - ( o x an - 3 - yl ) prop y l hy dro x y l ami ne represents a promising candidate for future pharmaceutical development due to its unique structural features,biological activities ,and synthetic feasibility .With continued research investment ,this com pound holds great promise for improving patient outcomes across various medical conditions .The integration of interdisciplinary approaches ensures that scientific innovation remains at the forefront of addressing unmet medical needs worldwide . p >